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Compound of Interest

Compound Name: Heparin Pentasaccharide

Cat. No.: B3045324

For researchers, scientists, and drug development professionals, selecting a high-quality
commercial source of pentasaccharide, such as Fondaparinux Sodium, is critical for reliable
and reproducible experimental outcomes. This guide provides a comparative overview of
commercially available pentasaccharides, focusing on key quality attributes like purity and
biological activity. The information presented here is based on publicly available data from
various suppliers and scientific literature.

Quantitative Data Comparison

The following table summarizes the typical specifications for Fondaparinux Sodium from
various commercial sources. It is important to note that batch-to-batch variability can occur, and
users should always refer to the Certificate of Analysis (CoA) provided with their specific
product lot.
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o Source A Source B Source C
Parameter Specification . .
(Example CoA) (Typical Data) (Typical Data)
Purity (by HPLC) = 95.0% 99.4% >98% >95%
Identity (by *H- Conforms to
Conforms Conforms Conforms
NMR) structure
Anti-Factor Xa Report Value ~600 - 800
o Report Value Report Value
Activity (IU/mg) IU/mg
Water Content < 15.0% 11.5% <15% <15%
_ Report Value
Endotoxin < 0.5 EU/mg Report Value Report Value
(EU/mg)
White to off-white ) White to off-white ~ White to off-white
Appearance White powder
powder powder powder

Note: The data in this table is illustrative and compiled from various sources. "Source A"
represents data from a publicly available Certificate of Analysis. "Source B" and "Source C"
represent typical values found in product datasheets from various suppliers. Researchers
should always obtain the lot-specific CoA for their purchased material.

Key Signaling Pathway: Antithrombin Ill-Mediated
Inhibition of Factor Xa

Pentasaccharides like Fondaparinux exert their anticoagulant effect by selectively binding to
Antithrombin 11l (ATIII). This binding induces a conformational change in ATIIl, which markedly
enhances its ability to inhibit Factor Xa, a critical enzyme in the coagulation cascade. The
inhibition of Factor Xa prevents the conversion of prothrombin to thrombin, thereby blocking the
formation of a fibrin clot.
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¢ To cite this document: BenchChem. [A Researcher's Guide to Commercial
Pentasaccharides: A Side-by-Side Comparison]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3045324+#side-by-side-comparison-of-
different-commercial-sources-of-pentasaccharide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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